2-Chloro-1,1,1,3-tetrafluoropropane

• IUPAC Name: 2-chloro-1,1,1,3-tetrafluoropropane
• InChI: InChI=1S/C3H3ClF4/c4-2(1-5)3(6,7)8/h2H,1H2
• InChI Key: CNNJBYUJTYGLGG-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(F)(F)F)Cl)F
• Molecular Formula: C3H3ClF4
• DSSTOX Substance ID: DTXSID70555310
• Molecular Weight: 150.50 g/mol
• CAS RN: 117970-90-8

Description

Molecular Structure Analysis

The molecular structure of 2-Chloro-1,1,1,3-tetrafluoropropane consists of a carbon backbone with one chlorine atom and four fluorine atoms attached. The average mass of this compound is 150.503 Da, and the monoisotopic mass is 149.985947 Da.

Physical And Chemical Properties Analysis

2-Chloro-1,1,1,3-tetrafluoropropane has a density of 1.3±0.1 g/cm^3. It has a boiling point of 47.0±8.0 °C at 760 mmHg. The vapour pressure of this compound is 342.0±0.1 mmHg at 25°C. The enthalpy of vaporization is 27.9±3.0 kJ/mol, and it has a flash point of -23.3±11.9 °C.

Scientific Research Applications

• Vapor Pressure Measurements : A study investigated the vapor pressure of 2-chloro-1,1,1,2-tetrafluoropropane (HCFC-244bb) and correlated the data using the Antoine type equation. This research is critical for understanding the thermophysical properties of the compound, which is essential in designing and operating systems where this chemical is used (Yang et al., 2014).

• Catalytic Dehydrofluorination : Aluminium chlorofluoride and high-surface aluminium fluoride were tested as catalysts for the reactivity towards 2-chloro-1,1,1,2-tetrafluoropropane. The study found selective activation and dehydrofluorination under mild temperatures without the need for a hydrogen source, indicating potential applications in more efficient and environmentally friendly chemical processes (Kervarec et al., 2019).

• Vapor-Liquid Equilibria : The vapor-liquid equilibria data for binary systems including 2-chloro-1,1,1,2-tetrafluoropropane were measured, providing essential data for the design of separation processes and equipment in industries that use these chemicals (Yang et al., 2016).

• Catalytic Fluorination : Research on the catalytic fluorination of chlorinated propene to produce 2-chloro-3,3,3-trifluoropropene indicates the importance of 2-chloro-1,1,1,2-tetrafluoropropane in the synthesis of other fluorinated compounds, which are valuable in various industrial applications (Mao et al., 2014).

• Thermal Conductivity and Viscosity Measurement : The thermal conductivity and viscosity of related compounds like cis-1-chloro-2,3,3,3-tetrafluoropropene were measured, providing crucial data for the use of these substances in applications like high-temperature heat pumps and organic Rankine cycles (Alam et al., 2019).

Mechanism of Action

The mechanism of action of 2-Chloro-1,1,1,3-tetrafluoropropane involves its ability to absorb and release heat during the refrigeration cycle. When it is compressed, it becomes a high-pressure gas that releases heat. When it is expanded, it becomes a low-pressure gas that absorbs heat.